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Compound of Interest

Compound Name: Hypnorm

Cat. No.: B1201082

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the safe and effective use of
Hypnorm as an anesthetic agent for surgical procedures in rodents. Adherence to these
protocols is crucial for ensuring animal welfare and obtaining reliable, reproducible
experimental data.

Introduction to Hypnorm Anesthesia

Hypnorm is a neuroleptanalgesic compound combining a potent opioid analgesic, fentanyl
citrate, and a neuroleptic, fluanisone.[1][2] This combination induces a state of sedation and
profound analgesia.[1] For surgical procedures, Hypnorm is typically used in conjunction with
a benzodiazepine, such as midazolam or diazepam, to achieve the necessary muscle
relaxation.[3][4][5] This balanced anesthesia protocol is suitable for a range of surgical
interventions in mice and rats.

Anesthetic Agents and Dosages

The successful application of Hypnorm-based anesthesia is highly dependent on accurate
drug dosage, which varies between species. The following tables provide recommended
dosages for mice and rats. It is imperative to accurately weigh each animal before anesthetic
administration.

Table 1: Recommended Anesthetic Dosages for Mice
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Anesthetic Drug Dosage (per L Expected
o . Administrat .
Combinatio Concentrati kg body . Duration of  Notes
. ion Route .
n ons weight) Anesthesia
Fentanyl 0.105 mg/kg ]
Provides
citrate: 0.315 Fentanyl )
] good surgical
mg/mL, citrate, 3.333 ] )
Hypnorm® & ) Intraperitonea  20-40 anesthesia
] Fluanisone: mg/kg ) )
Diazepam i I (IP) minutes with muscle
10 mg/mL, Fluanisone, 5 )
_ relaxation.[3]
Diazepam: 5 mg/kg 4]
mg/mL Diazepam
Fentanyl 0.095 mg/kg
citrate: 0.315 Fentanyl Provides
mg/mL, citrate, 3 ] good surgical
Hypnorm® & ) Intraperitonea  20-40 ]
i Fluanisone: mg/kg ) anesthesia
Midazolam i I (IP) minutes )
10 mg/mL, Fluanisone, with muscle
Midazolam: 5 2.0 mg/kg relaxation.[4]
mg/mL Midazolam

Note: The Hypnorm® and Diazepam dosage for mice is equivalent to 0.01 mL/30g body

weight of Hypnorm® and the appropriate volume of Diazepam solution.[3][4]

Table 2: Recommended Anesthetic Dosages for Rats
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Anesthetic Drug Dosage (per L Expected
o . Administrat ]
Combinatio Concentrati kg body . Duration of  Notes
. ion Route .
n ons weight) Anesthesia
Fentanyl 0.095 mg/kg
_ Intramuscular ]
citrate: 0.315 Fentanyl Provides
] (IM) for )
mg/mL, citrate, 3 good surgical
Hypnorm® & ) Hypnorm®, 20-40 ]
] Fluanisone: mg/kg ] ) anesthesia
Diazepam i Intraperitonea  minutes )
10 mg/mL, Fluanisone, L(P) 1 with muscle
or
Diazepam: 5 2.5 mg/kg ) relaxation.[3]
) Diazepam
mg/mL Diazepam
Fentanyl 0.095 mg/kg This
citrate: 0.315 Fentanyl combination
mg/mL, citrate, 3 ) can be
Hypnorm® & ) Intraperitonea  20-40 o
i Fluanisone: mg/kg ) administered
Midazolam i I (IP) minutes )
10 mg/mL, Fluanisone, as a single
Midazolam: 5 2.0 mg/kg intraperitonea
mg/mL Midazolam | injection.[6]

Experimental Protocols

Pre-Anesthetic Preparation

Animal Acclimation: Allow newly arrived animals a minimum of 3 days to acclimate to their

new environment before any procedures.[7]

Health Assessment: Conduct a physical examination to ensure the animal is in good health.

Fasting: Pre-anesthetic fasting is generally not required for rodents. If fasting is necessary

for the experimental design, it should be limited to a maximum of 2-3 hours for mice, and

water should never be restricted.[7]

Weighing: Accurately weigh the animal immediately before calculating the drug dosages.

Environment: Prepare a clean, quiet, and warm environment for anesthetic induction and

recovery.
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Anesthetic Induction and Maintenance

Anesthetic Preparation: Based on the animal's weight, calculate the precise volume of each
drug to be administered. For combinations, the agents can often be mixed in the same
syringe immediately before administration, particularly when using the water-soluble
midazolam.[5][6]

Administration: Administer the anesthetic solution via the appropriate route as specified in
the dosage tables (intraperitoneal or intramuscular).

Induction Period: Place the animal in a warm, quiet cage and observe for the loss of the
righting reflex, which typically occurs within 5-10 minutes.[4]

Eye Protection: Apply a sterile, non-medicated ophthalmic ointment to both eyes to prevent
corneal drying during anesthesia.[4][7]

Monitoring Anesthetic Depth:

o Pedal Withdrawal Reflex: Confirm a surgical plane of anesthesia by firmly pinching a toe.
The absence of a withdrawal reflex indicates adequate anesthetic depth.[4]

o Respiratory Rate: Monitor the respiratory rate throughout the procedure. A normal rate
under anesthesia is 55-100 breaths per minute.[7] A 50% reduction from the normal rate
can be expected.[4][7]

o Mucous Membrane Color: Mucous membranes should remain pink. Pale or blue coloration
indicates poor perfusion or oxygenation and requires immediate attention.[7]

Maintaining Body Temperature: It is critical to prevent hypothermia during anesthesia.[3][8]
Place the animal on a regulated heating pad or use another appropriate heat source to
maintain a core body temperature between 36.0°C and 38.0°C (96.8°F — 100.4°F).[7]

Anesthetic Maintenance: For procedures lasting longer than the expected duration of
anesthesia, supplemental doses of the anesthetic may be required.

Post-Operative Care and Recovery
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» Continuous Monitoring: Animals must be continuously monitored during the initial recovery
period until they are fully ambulatory.[8][9] This includes observing them at least every 10-15
minutes.[7][9]

o Thermal Support: Continue to provide a heat source during recovery, ensuring that the
animal can move away from the heat to prevent overheating.[8][9]

e Quiet Environment: Maintain a quiet environment to minimize stress during recovery.[8]

e Hydration and Nutrition: Provide easy access to food and water. Moistened food pellets or a
diet gel on the cage floor can encourage eating and drinking.[7][8] Warmed subcutaneous
fluids may be administered as per the approved institutional protocol.[8]

e Analgesia: Although fentanyl provides intra-operative analgesia, its effects are relatively
short-lived. A post-operative analgesic plan is essential to manage pain after the animal
regains consciousness.

e Return to Housing: Do not return the animal to its home cage with other animals until it is
fully recovered and moving normally to prevent potential harm from cage mates.[7]

Visualized Workflows and Pathways
Experimental Workflow for Hypnorm Anesthesia
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Caption: Workflow for rodent surgery using Hypnorm anesthesia.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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surgery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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